2-(4-Methoxyphenyl)-5-[4-(phenylcarbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile

• IUPAC Name: 5-(4-benzoylpiperazin-1-yl)-2-(4-methoxyphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C22H20N4O3/c1-28-18-9-7-16(8-10-18)20-24-19(15-23)22(29-20)26-13-11-25(12-14-26)21(27)17-5-3-2-4-6-17/h2-10H,11-14H2,1H3
• InChI Key: AYOHXUCQLCVJIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC(=C(O2)N3CCN(CC3)C(=O)C4=CC=CC=C4)C#N
• Molecular Formula: C22H20N4O3
• Molecular Weight: 388.4 g/mol

Description

2-(4-Methoxyphenyl)-5-[4-(phenylcarbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C22H20N4O3 and its molecular weight is 388.427. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Properties

Several studies have focused on the synthesis and characterization of related compounds, demonstrating diverse applications ranging from potential imaging agents to antimicrobial activities. For example, Gao, Wang, and Zheng (2012) described the facile synthesis of carbon-11-labeled arylpiperazinylthioalkyl derivatives for potential use in positron emission tomography (PET) radioligands for imaging 5-HT1AR (Gao, Wang, & Zheng, 2012). Similarly, Bektaş et al. (2007) synthesized new 1,2,4-triazole derivatives showing antimicrobial activities (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Chemical Structure Analysis

Research on the crystal structure and Hirshfeld surface analysis of piperazine derivatives has been conducted to understand their molecular interactions and stability. Kumara et al. (2017) provided detailed crystallographic and DFT analysis of 1-[5-(4-methoxy-phenyl)-[1,3,4]oxadiazol-2-yl]-piperazine derivatives, shedding light on the electrophilic and nucleophilic nature of these molecules (Kumara, Harish, Shivalingegowda, Tandon, Mohana, & Lokanath, 2017).

Potential Therapeutic Applications

Several derivatives of this compound class have been evaluated for their therapeutic potential, including anti-cancer and antimicrobial activities. For instance, Keefer (2010) discussed O-arylated diazeniumdiolates with broad-spectrum anti-cancer activity, highlighting their selectivity and potential for various tumor types (Keefer, 2010). Additionally, Menteşe et al. (2013) explored the synthesis of hybrid molecules derived from norfloxacin, including those with 2-methoxyphenyl)piperazin-1-yl structures, for their antimicrobial activities (Menteşe, Bayrak, Uygun, Mermer, Ulker, Karaoglu, & Demirbas, 2013).